Cas no 2229335-65-1 ((3,3-dimethylcyclopentyl)methylhydrazine)

• Product Name: (3,3-dimethylcyclopentyl)methylhydrazine
• CAS No: 2229335-65-1
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6200749
• PubChem ID: 165618743
• Update Time: 2025-10-23

(3,3-dimethylcyclopentyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethylcyclopentyl)methylhydrazine
• [(3,3-dimethylcyclopentyl)methyl]hydrazine
• 2229335-65-1
• EN300-1833144

• Inchi： 1S/C8H18N2/c1-8(2)4-3-7(5-8)6-10-9/h7,10H,3-6,9H2,1-2H3
• InChI Key： AMFNWNBDBPVBAO-UHFFFAOYSA-N
• SMILES： N(CC1CCC(C)(C)C1)N

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on (3,3-dimethylcyclopentyl)methylhydrazine

(3,3-Dimethylcyclopentyl)methylhydrazine: A Comprehensive Overview

(3,3-Dimethylcyclopentyl)methylhydrazine, identified by the CAS number 2229335-65-1, is a compound of significant interest in various chemical and pharmaceutical applications. This compound is a derivative of hydrazine, a nitrogen-rich heterocyclic compound known for its versatility in chemical synthesis. The structure of (3,3-dimethylcyclopentyl)methylhydrazine consists of a cyclopentane ring substituted with two methyl groups at the 3-position and a hydrazine group attached to the methyl substituent.

The synthesis of (3,3-dimethylcyclopentyl)methylhydrazine typically involves multi-step processes, often starting from cyclopentanone or other cyclopentane derivatives. The introduction of the hydrazine group is achieved through reductive amination or other nucleophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most notable applications of (3,3-dimethylcyclopentyl)methylhydrazine is in the field of drug discovery. Its unique structure allows it to act as a bioisostere or a scaffold for various pharmacophores, making it valuable in medicinal chemistry. For instance, studies have shown that this compound can serve as a building block for designing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

Recent research has also highlighted the potential of (3,3-dimethylcyclopentyl)methylhydrazine in materials science. Its nitrogen-rich nature makes it suitable for use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. For example, a study published in 2022 demonstrated that incorporating this compound into MOFs significantly enhances their gas adsorption capacities due to its ability to form strong hydrogen bonds with guest molecules.

In addition to its chemical applications, (3,3-dimethylcyclopentyl)methylhydrazine has been explored for its potential in agricultural chemistry. It has been investigated as a component in herbicides and fungicides due to its ability to disrupt cellular processes in target organisms. However, extensive toxicity studies are required to ensure its safe use in agricultural settings.

The physical and chemical properties of (3,3-dimethylcyclopentyl)methylhydrazine make it an interesting subject for fundamental research as well. Its thermal stability and reactivity under various conditions have been studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies provide insights into its electronic structure and bonding characteristics, which are crucial for predicting its behavior in different chemical environments.

In terms of safety considerations, while handling (3,3-dimethylcyclopentyl)methylhydrazine, appropriate precautions should be taken due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

In conclusion, (3,3-dimethylcyclopentyl)methylhydrazine (CAS No: 2229335-65-1) is a versatile compound with diverse applications across multiple fields. Its unique structure and reactivity make it an invaluable tool in chemical synthesis and material science. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.